2-Fluoro-5-(2-oxo-1-pyrrolidinyl)phenylboronic Acid Pinacol Ester
CAS No.:
Cat. No.: VC18351682
Molecular Formula: C16H21BFNO3
Molecular Weight: 305.2 g/mol
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Specification
| Molecular Formula | C16H21BFNO3 |
|---|---|
| Molecular Weight | 305.2 g/mol |
| IUPAC Name | 1-[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidin-2-one |
| Standard InChI | InChI=1S/C16H21BFNO3/c1-15(2)16(3,4)22-17(21-15)12-10-11(7-8-13(12)18)19-9-5-6-14(19)20/h7-8,10H,5-6,9H2,1-4H3 |
| Standard InChI Key | SWWWGUOSYKTNIH-UHFFFAOYSA-N |
| Canonical SMILES | B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)N3CCCC3=O)F |
Introduction
Structural Features
Boronic esters like 2-fluoro-5-(2-oxo-1-pyrrolidinyl)phenylboronic acid pinacol ester typically feature a boronic acid functional group protected by a pinacol ester. The presence of a fluorine atom and a pyrrolidinyl moiety attached to the phenyl ring enhances its reactivity and stability. The structural uniqueness of such compounds allows for specific interactions and applications not readily available in simpler analogs.
Applications in Organic Synthesis
| Compound Name | Structural Features | Applications |
|---|---|---|
| Phenylboronic Acid Pinacol Ester | Lacks fluorine and pyrrolidinyl groups; simpler structure. | General Suzuki-Miyaura reactions. |
| 2-Methoxy-5-(2-oxo-1-pyrrolidinyl)phenylboronic Acid Pinacol Ester | Contains methoxy group and pyrrolidinyl moiety. | Enhanced stability and reactivity in organic synthesis. |
| 2,5-Difluoro-4-(2-oxo-1-pyrrolidinyl)phenylboronic Acid Pinacol Ester | Difluoro and pyrrolidinyl substituents. | Versatile applications in synthetic chemistry and medicinal research. |
Synthesis Methods
The synthesis of boronic esters typically involves several steps, including the formation of the boronic acid and its subsequent protection with a pinacol ester. Continuous flow reactors may be utilized to enhance efficiency and scalability in industrial settings.
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